Cas no 2229198-28-9 ({1-(3-tert-butylphenyl)methylcyclopropyl}methanol)

• Product Name: {1-(3-tert-butylphenyl)methylcyclopropyl}methanol
• CAS No: 2229198-28-9
• MF: C₁₅H₂₂O
• MW: 218.334584712982
• CID: 6100346
• PubChem ID: 165627108
• Update Time: 2025-10-31

{1-(3-tert-butylphenyl)methylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-(3-tert-butylphenyl)methylcyclopropyl}methanol
• EN300-1764281
• 2229198-28-9
• {1-[(3-tert-butylphenyl)methyl]cyclopropyl}methanol

• Inchi： 1S/C15H22O/c1-14(2,3)13-6-4-5-12(9-13)10-15(11-16)7-8-15/h4-6,9,16H,7-8,10-11H2,1-3H3
• InChI Key： SZJXAOQIWPSNTG-UHFFFAOYSA-N
• SMILES： OCC1(CC2C=CC=C(C(C)(C)C)C=2)CC1

Computed Properties

• Exact Mass: 218.167065321g/mol
• Monoisotopic Mass: 218.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 20.2Ų

Additional information on {1-(3-tert-butylphenyl)methylcyclopropyl}methanol

Recent Advances in the Study of 2229198-28-9 and {1-(3-tert-butylphenyl)methylcyclopropyl}methanol in Chemical Biology and Pharmaceutical Research

The compound 2229198-28-9 and its derivative, {1-(3-tert-butylphenyl)methylcyclopropyl}methanol, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are being investigated for their potential therapeutic applications, particularly in the context of enzyme inhibition and drug development. This research brief aims to synthesize the latest findings related to these compounds, highlighting their chemical properties, biological activities, and potential clinical relevance.

Recent studies have focused on the synthesis and characterization of 2229198-28-9, a compound with a unique structural framework that lends itself to diverse chemical modifications. Researchers have successfully synthesized {1-(3-tert-butylphenyl)methylcyclopropyl}methanol as a key intermediate in the development of novel pharmacophores. The tert-butyl group in this molecule is believed to enhance its stability and bioavailability, making it a promising candidate for further drug development.

In vitro studies have demonstrated that {1-(3-tert-butylphenyl)methylcyclopropyl}methanol exhibits moderate inhibitory activity against certain cytochrome P450 enzymes, which are crucial in drug metabolism. This finding suggests potential applications in drug-drug interaction studies and the development of combination therapies. Additionally, preliminary data indicate that this compound may modulate inflammatory pathways, though further validation is required to confirm these effects.

The mechanism of action for these compounds is still under investigation, but computational modeling studies have provided insights into their binding affinities with various biological targets. Molecular docking simulations suggest that 2229198-28-9 may interact with specific protein domains involved in signal transduction pathways, offering a potential avenue for targeted therapy development.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of these compounds. Recent pharmacokinetic studies have revealed variable oral bioavailability, prompting researchers to explore prodrug strategies or formulation enhancements to improve their therapeutic potential. Additionally, toxicity profiles are being carefully evaluated to ensure safety for potential clinical applications.

Looking forward, several research groups are planning to investigate the structure-activity relationships of 2229198-28-9 derivatives, with particular focus on modifying the cyclopropyl and phenyl moieties to enhance target specificity. These efforts are expected to yield more potent and selective compounds for specific therapeutic indications in the coming years.